Cas no 1214345-87-5 (Ethyl 5-chloro-2-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 5-chloro-2-methoxypyridine-4-carboxylate
• CAS No: 1214345-87-5
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD14698196
• CID: 5079298
• Update Time: 2026-03-01

Ethyl 5-chloro-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-2-methoxypyridine-4-carboxylate
• Ethyl 5-chloro-2-methoxypyridine-4-carboxylate

• MDL： MFCD14698196
• Inchi： 1S/C9H10ClNO3/c1-3-14-9(12)6-4-8(13-2)11-5-7(6)10/h4-5H,3H2,1-2H3
• InChI Key： TXZMRHKPWASJIL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-chloro-2-methoxypyridine-4-carboxylate

Ethyl 5-chloro-2-methoxypyridine-4-carboxylate (CAS No. 1214345-87-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-chloro-2-methoxypyridine-4-carboxylate (CAS No. 1214345-87-5) is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents on the pyridine ring imparts unique reactivity, making it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate molecule serves as a crucial building block in the construction of more complex pharmacophores. Its structural features allow for facile functionalization, enabling the introduction of additional substituents that can modulate biological activity. This flexibility has been exploited in numerous drug discovery campaigns, particularly in the development of small-molecule inhibitors targeting various disease pathways.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds like< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>5-chloro and< strong>2-methoxy substituents enhance the compound's interactiveness with biological targets, thereby improving its pharmacological profile.

One of the most compelling applications of< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate scaffold provides an ideal platform for such endeavors, allowing for the rapid assembly of potent kinase inhibitors.

The< strong>CAS No. 1214345-87-5 identifier ensures unambiguous recognition and classification of this compound within scientific literature and regulatory frameworks. This standardized nomenclature is essential for ensuring consistency in research communications and patent filings. The compound's properties have been extensively studied, with a particular focus on its reactivity and stability under various synthetic conditions.

Recent advancements in synthetic methodologies have further highlighted the importance of< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of complex substituents onto the pyridine ring. These methods have not only streamlined the synthesis process but also opened up new avenues for structural diversification. The ability to rapidly modify the< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate core has accelerated the discovery pipeline for novel drug candidates.

The pharmacokinetic properties of derivatives derived from< strong>Ethyl 5-chloro-2-methoxypyridine-4-carboxylate have also been extensively evaluated. Researchers have focused on optimizing solubility, metabolic stability, and bioavailability to enhance therapeutic outcomes. By leveraging computational modeling and high-throughput screening techniques, it is possible to predict and fine-tune these properties before embarking on costly synthetic routes.

In conclusion, Ethyl 5-chloro-2-methoxypyridine-4-carboxylate (CAS No.< strong>1214345-87-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.